Cas no 1187925-31-0 (Azuleno[6,5-b]furan-2(3H)-one,decahydro-4,5-dihydroxy-4a,8-dimethyl-3-methylene-, (3aS,4S,4aS,5S,7aS,8R,9aS)-)
1187925-31-0 structure
Product Name:Azuleno[6,5-b]furan-2(3H)-one,decahydro-4,5-dihydroxy-4a,8-dimethyl-3-methylene-, (3aS,4S,4aS,5S,7aS,8R,9aS)-
CAS No:1187925-31-0
MF:C15H22O4
MW:266.332785129547
CID:97706
PubChem ID:53323205
Update Time:2025-04-18
Azuleno[6,5-b]furan-2(3H)-one,decahydro-4,5-dihydroxy-4a,8-dimethyl-3-methylene-, (3aS,4S,4aS,5S,7aS,8R,9aS)- Chemical and Physical Properties
Names and Identifiers
-
- Azuleno[6,5-b]furan-2(3H)-one,decahydro-4,5-dihydroxy-4a,8-dimethyl-3-methylene-, (3aS,4S,4aS,5S,7aS,8R,9aS)-
- Carabrolactone B
- (3aS,4S,4aS,5S,7aS,8R,9aS)-4,5-Dihydroxy-4a,8-dimethyl-3-methylen edecahydroazuleno[6,5-b]furan-2(3H)-one
- Azuleno[6,5-b]furan-2(3H)-one,decahydro-4,5-dihydroxy-4a,8-dimethyl-3-methylene-, (3aS,4S,4aS,...
- (3aS,4S,4aS,5S,7aS,8R,9aS)-decahydro-4,5-Dihydroxy-4a,8-dimethyl-3-methyleneazuleno[6,5-b]furan-2(3H)-one
- [ "4", "6-Dihydroxy-11(13)-pseudoguaien-12", "8-olide" ]
- 4
- (3aS,5R,5aS,8S,8aS,9S,9aS)-8,9-dihydroxy-5,8a-dimethyl-1-methylidene-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-2-one
- CHEMBL1644105
- FS-10200
- 1187925-31-0
- AKOS032961896
- (3aS,5R,5aS,8S,8aS,9S,9aS)-8,9-dihydroxy-5,8a-dimethyl-1-methylidene-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno(6,5-b)furan-2-one
-
- Inchi: 1S/C15H22O4/c1-7-6-10-12(8(2)14(18)19-10)13(17)15(3)9(7)4-5-11(15)16/h7,9-13,16-17H,2,4-6H2,1,3H3/t7-,9+,10+,11+,12-,13+,15+/m1/s1
- InChI Key: BKVXPJGDTWUKIM-FJBRTZCWSA-N
- SMILES: O[C@H]1[C@@H]2C(=C)C(=O)O[C@H]2C[C@@H](C)[C@@H]2CC[C@@H]([C@]21C)O
Computed Properties
- Exact Mass: 266.15200
- Monoisotopic Mass: 266.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8A^2
- XLogP3: 1.7
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 459.9±45.0 °C at 760 mmHg
- Flash Point: 172.1±22.2 °C
- PSA: 66.76000
- LogP: 1.26210
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
Azuleno[6,5-b]furan-2(3H)-one,decahydro-4,5-dihydroxy-4a,8-dimethyl-3-methylene-, (3aS,4S,4aS,5S,7aS,8R,9aS)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Azuleno[6,5-b]furan-2(3H)-one,decahydro-4,5-dihydroxy-4a,8-dimethyl-3-methylene-, (3aS,4S,4aS,5S,7aS,8R,9aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3589-1 mg |
Carabrolactone B |
1187925-31-0 | 1mg |
¥2835.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3589-5 mg |
Carabrolactone B |
1187925-31-0 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | TN3589-1 mL * 10 mM (in DMSO) |
Carabrolactone B |
1187925-31-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| TargetMol Chemicals | TN3589-5mg |
Carabrolactone B |
1187925-31-0 | 5mg |
¥ 3940 | 2024-07-20 | ||
| A2B Chem LLC | AE17477-5mg |
Carabrolactone B |
1187925-31-0 | 98% | 5mg |
$3080.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3589-1 ml * 10 mm |
Carabrolactone B |
1187925-31-0 | 1 ml * 10 mm |
¥ 4040 | 2024-07-20 |
Azuleno[6,5-b]furan-2(3H)-one,decahydro-4,5-dihydroxy-4a,8-dimethyl-3-methylene-, (3aS,4S,4aS,5S,7aS,8R,9aS)- Related Literature
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